Cas no 1803760-74-8 (Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate)

• Product Name: Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate
• CAS No: 1803760-74-8
• MF: C₁₂H₁₄Br₂O₂
• MW: 350.046362400055
• CID: 4950797
• Update Time: 2025-06-12

Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate

• Inchi： 1S/C12H14Br2O2/c1-16-12(15)11-7-9(3-2-6-13)4-5-10(11)8-14/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： AMKSRZNKAOGAIX-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(CBr)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 221
• XLogP3: 3.7
• Topological Polar Surface Area: 26.3

Additional information on Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate

Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate (CAS No. 1803760-74-8): A Versatile Intermediate in Modern Chemical Synthesis

Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate, identified by its CAS number 1803760-74-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This benzoate derivative features two bromomethyl substituents, making it a valuable intermediate for constructing complex molecular architectures. The presence of a bromopropyl group at the 5-position introduces additional reactivity, enabling diverse functionalization strategies that are crucial for drug development and material science applications.

The compound's unique structural attributes have garnered attention in recent years, particularly in the context of designing novel therapeutic agents. The bromomethyl groups are highly reactive, facilitating nucleophilic substitution reactions that can be exploited to introduce various functional moieties. This characteristic makes Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate an indispensable building block in the synthesis of biologically active molecules.

In pharmaceutical research, this compound has been employed in the development of small-molecule inhibitors targeting specific biological pathways. For instance, its bromomethyl functionalities have been utilized to attach heterocyclic scaffolds or other pharmacophores, enhancing binding affinity and selectivity. Recent studies have demonstrated its utility in creating potent kinase inhibitors, which are critical for treating cancers and inflammatory diseases. The ability to precisely modify the benzoate core allows researchers to fine-tune physicochemical properties such as solubility and metabolic stability, which are essential for drug efficacy and safety.

The 3-bromopropyl substituent at the 5-position of the benzoate ring further expands the compound's synthetic utility. This group can undergo various transformations, including cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings, enabling the introduction of aryl or amino groups. Such modifications are pivotal in generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug discovery.

Advances in synthetic methodologies have further highlighted the importance of Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling, have been leveraged to introduce diverse functional groups with high efficiency and selectivity. These techniques have enabled the rapid construction of complex molecular frameworks, accelerating the discovery and optimization of novel therapeutic agents.

The compound's role in material science is equally noteworthy. Its ability to undergo selective functionalization has been exploited in the design of advanced polymers and coatings. For example, polymer chemists have utilized Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate to create polymers with tailored thermal and mechanical properties. These materials find applications in electronics, aerospace, and biomedical devices, where precise control over molecular architecture is essential.

In summary, Methyl 2-(bromomethyl)-5-(3-bromopropyl)benzoate (CAS No. 1803760-74-8) is a multifaceted compound with broad applications in pharmaceuticals and materials science. Its unique structural features—specifically the bromomethyl and 3-bromopropyl substituents—make it an invaluable intermediate for constructing complex molecules. The ongoing development of innovative synthetic strategies continues to unlock new possibilities for this versatile compound, reinforcing its significance in modern chemical research.